Cas no 1206118-97-9 (2-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid)
2-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetic acid
- 2-(3-(3-Methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetic acid
- 2-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid
- BBL032607
- STK943553
- T3962
- [3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]acetic acid
- 1(6H)-pyridazineacetic acid, 3-(3-methoxyphenyl)-6-oxo-
- [3-(3-Methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-acetic acid
- 2-[3-(3-methoxyphenyl)-6-oxo-1(6H
-
- MDL: MFCD16090097
- Inchi: 1S/C13H12N2O4/c1-19-10-4-2-3-9(7-10)11-5-6-12(16)15(14-11)8-13(17)18/h2-7H,8H2,1H3,(H,17,18)
- InChI Key: AVQZBLHUXSBFPN-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)C1C=CC(N(CC(=O)O)N=1)=O
Computed Properties
- Exact Mass: 260.08
- Monoisotopic Mass: 260.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.2
2-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid Security Information
- HazardClass:IRRITANT
2-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 064936-500mg |
[3-(3-Methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-acetic acid |
1206118-97-9 | 500mg |
$237.00 | 2023-09-08 | ||
| TRC | M243165-250mg |
[3-(3-Methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetic acid |
1206118-97-9 | 250mg |
$ 275.00 | 2022-06-04 | ||
| TRC | M243165-500mg |
[3-(3-Methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetic acid |
1206118-97-9 | 500mg |
$ 450.00 | 2022-06-04 | ||
| TRC | M243165-1000mg |
[3-(3-Methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetic acid |
1206118-97-9 | 1g |
$ 720.00 | 2022-06-04 | ||
| Chemenu | CM488728-1g |
2-(3-(3-Methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetic acid |
1206118-97-9 | 98% | 1g |
$264 | 2023-03-07 | |
| abcr | AB409383-500 mg |
[3-(3-Methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetic acid |
1206118-97-9 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB409383-1 g |
[3-(3-Methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetic acid |
1206118-97-9 | 1 g |
€322.50 | 2023-07-19 | ||
| Enamine | EN300-302466-0.05g |
2-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid |
1206118-97-9 | 95% | 0.05g |
$87.0 | 2023-09-06 | |
| Enamine | EN300-302466-0.1g |
2-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid |
1206118-97-9 | 95% | 0.1g |
$130.0 | 2023-09-06 | |
| Enamine | EN300-302466-0.25g |
2-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid |
1206118-97-9 | 95% | 0.25g |
$186.0 | 2023-09-06 |
2-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid Suppliers
2-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid
2-[3-(3-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Acetic Acid: A Comprehensive Overview
2-[3-(3-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Acetic Acid is a highly specialized organic compound with the CAS number 1206118-97-9. This compound belongs to the class of pyridazine derivatives and has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule consists of a pyridazine ring system substituted with a methoxyphenyl group and an acetic acid moiety, making it a promising candidate for drug development.
The synthesis of 2-[3-(3-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Acetic Acid involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and improved purity. This compound is particularly notable for its ability to act as a precursor in the synthesis of more complex molecules with enhanced bioactivity.
One of the most exciting developments involving this compound is its application in the design of novel anti-inflammatory agents. Studies have shown that 2-[3-(3-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Acetic Acid exhibits potent anti-inflammatory properties, making it a valuable lead compound for the development of drugs targeting chronic inflammatory diseases such as arthritis and inflammatory bowel disease. Researchers have also explored its potential as an antioxidant, demonstrating its ability to scavenge free radicals and protect cells from oxidative damage.
In addition to its therapeutic applications, this compound has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Recent studies have highlighted its ability to form stable charge transport layers, which could revolutionize the field of organic light-emitting diodes (OLEDs) and thin-film transistors.
The structural versatility of 2-[3-(3-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Acetic Acid also lends itself to applications in agrochemicals. Preliminary experiments have shown that this compound possesses moderate pesticidal activity, suggesting its potential as a natural alternative to synthetic pesticides. This is particularly relevant in light of the growing demand for eco-friendly agricultural solutions.
From a toxicological perspective, recent studies have evaluated the safety profile of 2-[3-(3-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Acetic Acid. These studies indicate that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs such as the liver and kidneys. However, further research is required to fully understand its long-term safety profile and potential for bioaccumulation.
In conclusion, 2-[3-(3-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Acetic Acid (CAS No: 1206118-97-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a key player in the development of novel therapeutic agents, advanced materials, and sustainable agrochemicals. As research continues to unfold, this compound is poised to make significant contributions to both academic and industrial sectors.
1206118-97-9 (2-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)